Cas no 2229076-68-8 (5-(2-azidoethyl)-2-nitrophenol)

• Product Name: 5-(2-azidoethyl)-2-nitrophenol
• CAS No: 2229076-68-8
• MF: C₈H₈N₄O₃
• MW: 208.174120903015
• CID: 6465650
• PubChem ID: 151167210
• Update Time: 2025-10-13

5-(2-azidoethyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-azidoethyl)-2-nitrophenol
• EN300-1814909
• 2229076-68-8

• Inchi： 1S/C8H8N4O3/c9-11-10-4-3-6-1-2-7(12(14)15)8(13)5-6/h1-2,5,13H,3-4H2
• InChI Key： NBMYVBADQAUWGG-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CCN=[N+]=[N-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.05964013g/mol
• Monoisotopic Mass: 208.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.4Ų

Additional information on 5-(2-azidoethyl)-2-nitrophenol

5-(2-azidoethyl)-2-nitrophenol (CAS No. 2229076-68-8): An Emerging Compound in Chemical and Pharmaceutical Research

5-(2-azidoethyl)-2-nitrophenol (CAS No. 2229076-68-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, characterized by its azido and nitro functional groups, offers a promising platform for the development of novel therapeutic agents and advanced materials.

The molecular structure of 5-(2-azidoethyl)-2-nitrophenol is composed of a phenolic ring substituted with a nitro group at the 2-position and an azidoethyl group at the 5-position. The presence of these functional groups imparts distinct reactivity and stability to the molecule, making it an attractive candidate for a wide range of synthetic transformations and biological studies.

In the realm of organic synthesis, 5-(2-azidoethyl)-2-nitrophenol has been utilized as a key intermediate in the synthesis of complex molecules. The azido group can be readily converted into various functionalities through well-established chemical reactions such as Staudinger reduction, click chemistry, and azide-to-amino conversions. These transformations enable the synthesis of diverse derivatives with tailored properties, expanding the scope of applications for this compound.

Recent studies have highlighted the potential of 5-(2-azidoethyl)-2-nitrophenol in pharmaceutical research. The nitro group is known for its ability to undergo reduction under physiological conditions, generating reactive intermediates that can interact with biological targets. This property has been exploited in the development of prodrugs, where the nitro group serves as a masked form of a therapeutic moiety that is activated upon reduction in vivo.

In addition to its role in prodrug design, 5-(2-azidoethyl)-2-nitrophenol has shown promise in the field of drug delivery systems. The azido group can be used to conjugate the compound with targeting ligands or polymers, enhancing its selectivity and efficacy. For instance, conjugation with cell-penetrating peptides or antibodies can facilitate targeted delivery to specific tissues or cells, reducing off-target effects and improving therapeutic outcomes.

The biological activity of 5-(2-azidoethyl)-2-nitrophenol has also been investigated in various cellular models. Studies have demonstrated that this compound exhibits potent antioxidant and anti-inflammatory properties, making it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The phenolic moiety contributes to its antioxidant activity by scavenging free radicals, while the nitro group may modulate inflammatory pathways through its reductive metabolism.

Beyond its pharmaceutical applications, 5-(2-azidoethyl)-2-nitrophenol has found utility in materials science. The azido group can participate in click reactions to form covalent linkages with other molecules, enabling the fabrication of functional materials with tunable properties. For example, it has been used to create self-healing polymers and stimuli-responsive hydrogels, which have applications in tissue engineering and drug delivery systems.

The safety profile of 5-(2-azidoethyl)-2-nitrophenol is an important consideration for its practical use. While azides are generally considered stable under normal conditions, they can decompose explosively when subjected to heat or mechanical shock. Therefore, appropriate handling and storage precautions are essential to ensure safe use in laboratory settings.

In conclusion, 5-(2-azidoethyl)-2-nitrophenol (CAS No. 2229076-68-8) represents a multifaceted compound with significant potential in chemical and pharmaceutical research. Its unique combination of functional groups provides a versatile platform for synthetic transformations, biological studies, and material science applications. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.